2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(3-pyridinylmethyl)benzamide
Description
2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(3-pyridinylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Anti-Tubercular Agent
The compound has been identified as a potential anti-tubercular agent . Research indicates that derivatives of this compound exhibit significant activity against Mycobacterium tuberculosis H37Ra, with inhibitory concentrations (IC50) in the low micromolar range . This suggests that the compound could be a valuable addition to the arsenal of drugs used to combat tuberculosis, particularly in cases where resistance to first-line drugs is encountered.
Therapeutic Potential in Imidazole-Containing Compounds
While not directly related to the exact compound , research on imidazole-containing compounds, which share a similar heterocyclic structure, shows a broad range of biological activities. These activities include antibacterial , antimycobacterial , anti-inflammatory , and antitumor effects . This implies that the compound may also possess these therapeutic properties, given the structural similarities.
Synthesis of Imidazo[1,2-a]pyridines
The compound’s structure is conducive to the synthesis of imidazo[1,2-a]pyridines , which are valuable in medicinal chemistry. The optimization of reactions involving similar compounds has led to high yields under specific conditions . This application is crucial for developing new pharmaceuticals and exploring the compound’s role in synthetic organic chemistry.
Cytotoxicity Evaluation
The compound has been evaluated for cytotoxicity on human embryonic kidney (HEK-293) cells, with results indicating non-toxicity to human cells . This is an essential consideration for any potential therapeutic agent, as it suggests a favorable safety profile for further development.
Molecular Docking Studies
Molecular docking studies have been conducted to understand the molecular interactions of derivatives of this compound. These studies are crucial for drug design, as they can predict how the compound interacts with biological targets, which is vital for developing new therapeutics .
Development of New Anti-TB Drugs
The urgent need for new and effective anti-TB drugs has been highlighted, and compounds like the one are at the forefront of this research. Their ability to exhibit higher anti-TB activity against resistant strains of Mycobacterium tuberculosis makes them promising candidates for future drug development .
Non-Toxicity to Human Cells
The non-toxic nature of the compound to human cells, as demonstrated in cytotoxicity evaluations, underscores its potential as a safe drug candidate . This characteristic is particularly important in the early stages of drug discovery, where safety is a primary concern .
properties
IUPAC Name |
2-chloro-N-(pyridin-3-ylmethyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O4S/c17-14-4-3-12(20-15(21)5-7-25(20,23)24)8-13(14)16(22)19-10-11-2-1-6-18-9-11/h1-4,6,8-9H,5,7,10H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORXVKEZTHGVFTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)Cl)C(=O)NCC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(pyridin-3-ylmethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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